Cas no 827042-61-5 (1H-Benzimidazole-2-carboxylic acid, 5-chloro-6-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole-2-carboxylic acid, 5-chloro-6-(trifluoromethyl)-
• CAS No: 827042-61-5
• MF: C₉H₄ClF₃N₂O₂
• MW: 264.588471412659
• CID: 685865
• PubChem ID: 71417716
• Update Time: 2025-04-19

1H-Benzimidazole-2-carboxylic acid, 5-chloro-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxylic acid, 5-chloro-6-(trifluoromethyl)-
• 5-chloro-6-(trifluoromethyl)-1H-benzimidazole-2-carboxylic acid
• 5-Chloro-6-(trifluoromethyl)-1H-benzo[d]imidazole-2-carboxylic acid
• MFCD30608507
• SY351925
• 6-Chloro-5-(trifluoromethyl)benzimidazole-2-carboxylic Acid
• 827042-61-5
• DTXSID60837051

• Inchi： 1S/C9H4ClF3N2O2/c10-4-2-6-5(1-3(4)9(11,12)13)14-7(15-6)8(16)17/h1-2H,(H,14,15)(H,16,17)
• InChI Key： DNLIWRZMQYWBRA-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C(F)(F)F)NC(C(=O)O)=N2

Computed Properties

• Exact Mass: 263.9913396g/mol
• Monoisotopic Mass: 263.9913396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66Ų